Cas no 1588769-41-8 ({1,2,4triazolo4,3-apyridin-6-yl}boronic acid)

• Product Name: {1,2,4triazolo4,3-apyridin-6-yl}boronic acid
• CAS No: 1588769-41-8
• MF: C₆H₆BN₃O₂
• MW: 162.941740512848
• MDL: MFCD26938321
• CID: 4607126
• PubChem ID: 124707529
• Update Time: 2025-07-16

{1,2,4triazolo4,3-apyridin-6-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• {[1,2,4]triazolo[4,3-a]pyridin-6-yl}boronic acid
• [1,2,4]triazolo[4,3-a]pyridin-6-ylboronic acid
• B-1,2,4-Triazolo[4,3-a]pyridin-6-ylboronic Acid; [[1,2,4]Triazolo[4,3-a]pyridin-6-yl]boronic Acid
• ([1,2,4]TRIAZOLO[4,3-A]PYRIDIN-6-YL)BORONIC ACID
• {[1,2,4]triazolo[4,3-a]pyridin-6-yl}boronicacid
• CS-0203174
• MFCD26938321
• EN300-251436
• F89468
• Z1813214896
• [1,2,4]Triazolo[4,3-a]pyridine-6-boronic Acid
• PS-18961
• DB-108441
• SY208738
• 1588769-41-8
• {1,2,4triazolo4,3-apyridin-6-yl}boronic acid

• MDL： MFCD26938321
• Inchi： 1S/C6H6BN3O2/c11-7(12)5-1-2-6-9-8-4-10(6)3-5/h1-4,11-12H
• InChI Key： LNJFEDPCIDRFNQ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=NN=CN2C=1)O

Computed Properties

• Exact Mass: 163.0553066 g/mol
• Monoisotopic Mass: 163.0553066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6
• Molecular Weight: 162.94

Additional information on {1,2,4triazolo4,3-apyridin-6-yl}boronic acid

Introduction to {1,2,4triazolo[4,3-apyridin-6-yl]boronic acid} (CAS No. 1588769-41-8)

{1,2,4triazolo[4,3-apyridin-6-yl]boronic acid} (CAS No. 1588769-41-8) is a highly specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazolo-pyridine class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The boronic acid moiety in its structure enhances its utility in various synthetic and medicinal chemistry applications.

The structure of {1,2,4triazolo[4,3-apyridin-6-yl]boronic acid} consists of a triazole ring fused with a pyridine ring, further functionalized with a boronic acid group at the 6-position. This unique arrangement of heterocyclic rings and functional groups makes it a versatile scaffold for designing novel molecules with tailored properties. Boronic acids are particularly interesting due to their ability to participate in reversible coordination chemistry, which is exploited in various synthetic transformations and drug development strategies.

In recent years, there has been a surge in research focusing on the development of new boronic acid derivatives for their potential applications in drug discovery. The compound {1,2,4triazolo[4,3-apyridin-6-yl]boronic acid} has been studied for its potential role in the synthesis of small molecule inhibitors targeting various biological pathways. Its boronic acid group allows for easy conjugation with other molecules through Suzuki-Miyaura cross-coupling reactions, making it a valuable intermediate in the construction of complex organic molecules.

One of the most promising areas of application for {1,2,4triazolo[4,3-apyridin-6-yl]boronic acid} is in the development of anticancer agents. Boron-containing compounds have shown significant promise in cancer therapy due to their ability to selectively target tumor cells while minimizing toxicity to healthy cells. The triazolo-pyridine core of this compound has been identified as a key pharmacophore in several lead compounds that have advanced into clinical trials. Researchers have hypothesized that the unique electronic properties of this scaffold contribute to its ability to interact with biological targets involved in cancer progression.

Furthermore, {1,2,4triazolo[4,3-apyridin-6-yl]boronic acid} has been explored as a potential scaffold for the development of antiviral and antibacterial agents. The boronic acid group can be used to design molecules that mimic natural substrates or inhibitors of viral enzymes and bacterial pathogens. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain viruses and bacteria, suggesting its potential as a lead compound for further development.

The synthesis of {1,2,4triazolo[4,3-apyridin-6-yl]boronic acid} involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the boronic acid group at the 6-position of the triazolo-pyridine core is typically achieved through lithiation followed by reaction with an electrophilic boron source. This synthetic route highlights the importance of understanding reaction mechanisms and conditions to achieve desired products efficiently.

In conclusion, {1,2,4triazolo[4,3-apyridin-6-yl]boronic acid} (CAS No. 1588769-41-8) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.